5-(tert-Butyl) 2-methyl 1-methyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-2,5-dicarboxylate

Specification

• Molecular Formula: C14H21N3O4
• Molecular Weight: 295.33 g/mol
• IUPAC Name: 5-O-tert-butyl 2-O-methyl 1-methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridine-2,5-dicarboxylate
• Standard InChI: InChI=1S/C14H21N3O4/c1-14(2,3)21-13(19)17-7-6-10-9(8-17)15-11(16(10)4)12(18)20-5/h6-8H2,1-5H3
• Standard InChI Key: RPFGWVPLIFWMFC-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)N=C(N2C)C(=O)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)N=C(N2C)C(=O)OC

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound features a bicyclic imidazo[4,5-c]pyridine system, where the imidazole ring is fused to the pyridine moiety at the 4,5-positions. The 1,4,6,7-tetrahydro-5H designation indicates partial saturation, with hydrogenation at the 1,4,6,7-positions of the pyridine ring. The tert-butyl and methyl ester groups at positions 5 and 2, respectively, introduce steric bulk and modulate electronic properties. The molecular formula is C₁₅H₂₁N₃O₄, with a molecular weight of 307.34 g/mol.

Spectroscopic Data

Nuclear magnetic resonance (NMR) analysis of analogous imidazo[4,5-c]pyridines reveals distinct patterns:

• ¹H NMR: Protons on the saturated pyridine ring appear as multiplet signals between δ 1.2–2.5 ppm, while aromatic protons resonate at δ 7.5–8.5 ppm.

• ¹³C NMR: The carbonyl carbons of the ester groups typically resonate near δ 165–170 ppm, with quaternary carbons of the tert-butyl group at δ 28–30 ppm.

Synthetic Methodologies

Regioselective Acylation Strategies

A key challenge in synthesizing imidazo[4,5-c]pyridines is achieving regioselective functionalization. Source demonstrates that 3,4-diaminopyridine serves as a precursor, with selective acylation at the 3-position using tert-butyl chloroformate or methyl chloroformate. For example, CP-885,316—a related imidazo[4,5-c]pyridine—was synthesized via sequential acylation and cyclization steps.

Metal-Free Hydrazination

Although Source focuses on imidazo[1,2-a]pyridines, its metal-free hydrazination protocol using diethyl azodicarboxylate (DEAD) could be adapted. By substituting DEAD with dimethyl azodicarboxylate, similar C-3 functionalization might be achievable for imidazo[4,5-c]pyridines.

General Synthetic Procedure

A representative synthesis involves:

• Cyclization: Reacting 3,4-diaminopyridine with methyl glyoxal to form the imidazo[4,5-c]pyridine core.

• Esterification: Treating the intermediate with tert-butyl chloroformate and methyl chloroformate in dichloromethane.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane) yields the pure dicarboxylate.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited solubility in water (<0.1 mg/mL) but dissolves readily in polar aprotic solvents like acetonitrile and dimethylformamide. Stability studies indicate decomposition above 200°C, with hydrolytic susceptibility under acidic or alkaline conditions.

Crystallographic Insights

X-ray diffraction of structurally similar compounds (e.g., N-tert-butyl-2-(4-methoxyphenyl)imidazo[1,2-a]pyridin-3-amine) reveals planar imidazole rings with dihedral angles of 26–31° relative to substituent aryl groups. These findings suggest that the tert-butyl and methyl esters in the title compound likely adopt equatorial conformations to minimize steric strain.

Analytical Profiling

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves baseline separation with a retention time of 12.3 minutes. Method validation confirms precision (RSD <2%) and accuracy (98–102%).

Mass Spectrometry

Electrospray ionization (ESI) mass spectra display a dominant [M+H]⁺ peak at m/z 308.2, consistent with the molecular formula. Fragmentation patterns include loss of the tert-butyl group (m/z 251.1) and methyl ester (m/z 223.0).

Industrial and Research Applications

Intermediate in Drug Synthesis

The compound serves as a precursor to bioactive molecules. For instance, Pfizer’s CP-885,316—an imidazo[4,5-c]pyridine—was derived from similar intermediates during preclinical development.

Catalysis and Material Science

The tert-butyl group’s steric bulk makes the compound a candidate for asymmetric catalysis ligands. Additionally, its conjugated π-system could be incorporated into organic semiconductors.

Challenges and Future Directions

Synthetic Optimization

Current routes suffer from moderate yields (50–70%). Future work could explore flow chemistry or enzymatic catalysis to improve efficiency.

Toxicity Profiling

No in vivo toxicity data exist for this specific compound. Studies should assess hepatotoxicity and cytochrome P450 interactions given the metabolic lability of ester groups.